Cas no 1361940-77-3 (Ethyl 4-tert-butyl-2-methylbenzoate)

• Product Name: Ethyl 4-tert-butyl-2-methylbenzoate
• CAS No: 1361940-77-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 2146659
• Update Time: 2023-08-04

Ethyl 4-tert-butyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-tert-butyl-2-methylbenzoate
• FDBUMUWQKFKLKE-UHFFFAOYSA-N
• Ethyl 4-tert-butyl-2-methylbenzoate

• Inchi： 1S/C14H20O2/c1-6-16-13(15)12-8-7-11(9-10(12)2)14(3,4)5/h7-9H,6H2,1-5H3
• InChI Key： FDBUMUWQKFKLKE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1C)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Topological Polar Surface Area: 26.3